molecular formula C20H17ClFN5O B1623826 4-((2-(5-Chloro-2-fluorophenyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)amino)-N-methylnicotinamide CAS No. 773138-82-2

4-((2-(5-Chloro-2-fluorophenyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)amino)-N-methylnicotinamide

Cat. No. B1623826
CAS RN: 773138-82-2
M. Wt: 397.8 g/mol
InChI Key: ZABRLZVEWNLLSZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-((2-(5-Chloro-2-fluorophenyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)amino)-N-methylnicotinamide is a useful research compound. Its molecular formula is C20H17ClFN5O and its molecular weight is 397.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-((2-(5-Chloro-2-fluorophenyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)amino)-N-methylnicotinamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((2-(5-Chloro-2-fluorophenyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)amino)-N-methylnicotinamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

773138-82-2

Molecular Formula

C20H17ClFN5O

Molecular Weight

397.8 g/mol

IUPAC Name

4-[[2-(5-chloro-2-fluorophenyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]amino]-N-methylpyridine-3-carboxamide

InChI

InChI=1S/C20H17ClFN5O/c1-23-20(28)14-10-24-8-7-17(14)26-18-12-3-2-4-16(12)25-19(27-18)13-9-11(21)5-6-15(13)22/h5-10H,2-4H2,1H3,(H,23,28)(H,24,25,26,27)

InChI Key

ZABRLZVEWNLLSZ-UHFFFAOYSA-N

SMILES

CNC(=O)C1=C(C=CN=C1)NC2=NC(=NC3=C2CCC3)C4=C(C=CC(=C4)Cl)F

Canonical SMILES

CNC(=O)C1=C(C=CN=C1)NC2=NC(=NC3=C2CCC3)C4=C(C=CC(=C4)Cl)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of substituted nicotinic acid, 4-[2-(5-Chloro-2-fluoro-phenyl)-7-(2-dimethylamino-ethylamino)-pyrido[2,3-d]pyrimidin-4-ylamino]-nicotinic acid (0.030 g) in dry DMF (1 ml) was added Carbonyldiimidazole (0.020 g) followed by methylamine (156 uL, 2 M solution if THF). The reaction mixture was stirred at room temperature for 16 h. The crude residue was purified by preparative HPLC (Acetonitrile/water 5% to 95% gradient) to give 4-[2-(5-Chloro-2-fluoro-phenyl)-6,7-dihydro-5H-cyclopentapyrimidin-4-ylamino]-N-methyl-nicotinamide (280 mg, 68%) as a white solid.
[Compound]
Name
substituted nicotinic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-[2-(5-Chloro-2-fluoro-phenyl)-7-(2-dimethylamino-ethylamino)-pyrido[2,3-d]pyrimidin-4-ylamino]-nicotinic acid
Quantity
0.03 g
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
reactant
Reaction Step One
Quantity
0.02 g
Type
reactant
Reaction Step Two
Quantity
156 μL
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.